Cas no 2034280-36-7 (4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)quinolin-2-ol)
4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)quinolin-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2034280-36-7
- 4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)quinolin-2-ol
- F6524-1238
- 4-[4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazine-1-carbonyl]-1H-quinolin-2-one
- (2-hydroxyquinolin-4-yl)(4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl)methanone
- Z1769496967
- AKOS025327900
-
- Inchi: 1S/C20H19N7O2/c1-13-23-24-19-18(21-6-7-27(13)19)25-8-10-26(11-9-25)20(29)15-12-17(28)22-16-5-3-2-4-14(15)16/h2-7,12H,8-11H2,1H3,(H,22,28)
- InChI Key: ZNVYUTWCDWUKMF-UHFFFAOYSA-N
- SMILES: O=C(C1=CC(NC2C=CC=CC1=2)=O)N1CCN(C2C3=NN=C(C)N3C=CN=2)CC1
Computed Properties
- Exact Mass: 389.16002287g/mol
- Monoisotopic Mass: 389.16002287g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 2
- Complexity: 690
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 95.7Ų
4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)quinolin-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6524-1238-2μmol |
4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)quinolin-2-ol |
2034280-36-7 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6524-1238-5μmol |
4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)quinolin-2-ol |
2034280-36-7 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6524-1238-10μmol |
4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)quinolin-2-ol |
2034280-36-7 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6524-1238-20μmol |
4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)quinolin-2-ol |
2034280-36-7 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6524-1238-1mg |
4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)quinolin-2-ol |
2034280-36-7 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6524-1238-2mg |
4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)quinolin-2-ol |
2034280-36-7 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6524-1238-3mg |
4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)quinolin-2-ol |
2034280-36-7 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6524-1238-4mg |
4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)quinolin-2-ol |
2034280-36-7 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6524-1238-5mg |
4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)quinolin-2-ol |
2034280-36-7 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6524-1238-10mg |
4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)quinolin-2-ol |
2034280-36-7 | 10mg |
$79.0 | 2023-09-08 |
4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)quinolin-2-ol Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on 4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)quinolin-2-ol
Introduction to 4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)quinolin-2-ol and Its Significance in Modern Chemical Biology
4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)quinolin-2-ol, a compound with the CAS number 2034280-36-7, represents a fascinating intersection of chemical biology and pharmaceutical innovation. This intricate molecule has garnered attention in recent years due to its unique structural features and potential applications in the development of novel therapeutic agents. The compound's molecular architecture, characterized by a quinolin-2-ol core appended with a piperazine moiety linked to a triazolo[4,3-a]pyrazine ring, suggests a rich chemical diversity that could be exploited for biological activity.
The significance of this compound lies in its potential to interact with biological targets in novel ways. The quinolin-2-ol moiety is well-known for its presence in various bioactive molecules, often contributing to pharmacological properties such as binding affinity and metabolic stability. In contrast, the piperazine and triazolo[4,3-a]pyrazine components introduce additional layers of complexity, which may enhance the compound's ability to modulate biological pathways. Specifically, the 3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl substituent could play a crucial role in determining the compound's pharmacokinetic profile and target specificity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of such complex molecules with biological targets more effectively than ever before. These tools have been instrumental in predicting the binding modes of 4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)quinolin-2-ol to various proteins and enzymes. For instance, studies suggest that this compound may interact with enzymes involved in signal transduction and metabolic regulation, potentially leading to therapeutic effects in areas such as oncology and inflammation.
The development of new pharmaceuticals often relies on the discovery of molecules that can modulate biological pathways in a targeted manner. 4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)quinolin-2-ol exemplifies this approach through its multifaceted structure. The combination of quinolin-2-ol and piperazine moieties provides a scaffold that can be further modified to optimize biological activity. Additionally, the presence of the triazolo[4,3-a]pyrazine ring suggests potential for interactions with nucleic acid bases or other heterocyclic compounds, which could be exploited for therapeutic purposes.
In vitro studies have begun to unravel the potential biological activities of 4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)quinolin-2-ol. Initial experiments have shown promising interactions with enzymes such as kinases and phosphodiesterases, which are critical targets in many diseases. Furthermore, the compound's ability to cross cell membranes efficiently suggests it may have applications in drug delivery systems designed for targeted therapy. These findings underscore the importance of continued research into this novel molecule.
The synthesis of 4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)quinolin-2-ol presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it possible to construct such molecules with greater precision and efficiency. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled chemists to access this compound in a more streamlined manner. This progress is crucial for advancing both academic research and industrial applications.
The future prospects for 4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-y l}piperazine -1-carbonyl)quinolin -2 -ol are exciting and multifaceted。 As our understanding of biological pathways continues to grow, so does the potential for this compound to be developed into a therapeutic agent。 Ongoing research aims to explore its interactions with a broader range of biological targets, as well as its potential for use in combination therapies.
In conclusion, 4-( 42 ) represents a significant advancement in chemical biology, offering new opportunities for drug discovery and development。 Its unique structural features, combined with promising preliminary results, make it a compelling subject for further investigation。 As research progresses, we can expect to see more insights into its potential applications, further solidifying its role as a key player in modern pharmaceutical innovation.
2034280-36-7 (4-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)quinolin-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)